Cas no 130798-48-0 ((R)-Di-2-Naphthylprolinol)

• Product Name: (R)-Di-2-Naphthylprolinol
• CAS No: 130798-48-0
• MF: C₂₅H₂₃NO
• MW: 353.456226587296
• MDL: MFCD00274637
• CID: 64082
• PubChem ID: 7020307
• Update Time: 2025-11-02

(R)-Di-2-Naphthylprolinol Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-DI-(2-NAPHTHYL)-2-PYRROLIDINEMETHANOL
• (R)-Di-2-Naphthylprolinol
• (2R)- α, α-di-2-naphthalenyl-2-Pyrrolidinemethanol
• (R)-Di-2-naphthylproline.
• (R)-Di-2-naphthylprolinol,99%
• (R)-DI-2-NAPHTHYLPROLINOL 99%
• bis(2-naphthyl)-[(2R)-pyrrolidin-2-yl]methanol
• (R)-(+)-α,α-DI(2-NAPTHYL)-2-PYRROLIDINEMETHANOL
• (R)-(+)-A,A-DI(2-NAPTHYL)-2-PYRROLIDINEMETHANOL
• (R)-(+)-A,A-DI(2-NAPHTHYL)-2-PYRROLIDINEMETHANOL
• (R)-di(naphthalen-2-yl)(pyrrolidin-2-yl)Methanol
• SCHEMBL7663560
• 2-Pyrrolidinemethanol, Alpha,Alpha-di-2-naphthalenyl-, (2R)-
• 130798-48-0
• bis(naphthalen-2-yl)[(2R)-pyrrolidin-2-yl]methanol
• dinaphthalen-2-yl-[(2R)-pyrrolidin-2-yl]methanol
• MFCD00274637
• AM20020387
• DS-1579
• AKOS005146020
• (R)-dinaphthalen-2-yl(pyrrolidin-2-yl)methanol
• Di(2-naphthyl)-D-prolinol
• CS-0031342
• BIS(NAPHTHALEN-2-YL)((2R)-PYRROLIDIN-2-YL)METHANOL

• MDL： MFCD00274637
• Inchi： 1S/C25H23NO/c27-25(24-10-5-15-26-24,22-13-11-18-6-1-3-8-20(18)16-22)23-14-12-19-7-2-4-9-21(19)17-23/h1-4,6-9,11-14,16-17,24,26-27H,5,10,15H2/t24-/m1/s1
• InChI Key： LNUDNNFEXRHHGY-XMMPIXPASA-N
• SMILES： OC(C1C=CC2C=CC=CC=2C=1)(C1C=CC2C=CC=CC=2C=1)[C@H]1CCCN1

Computed Properties

• Exact Mass: 353.17800
• Monoisotopic Mass: 353.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 37.8

Experimental Properties

• Color/Form: White solid
• Density: 1.1008 (rough estimate)
• Melting Point: 135-138 °C(lit.)
• Boiling Point: 486.87°C (rough estimate)
• Flash Point: 129.2°C
• Refractive Index: 1.6000 (estimate)
• PSA: 32.26000
• LogP: 5.30970
• Solubility: Not available

(R)-Di-2-Naphthylprolinol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36-37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (R)-Di-2-Naphthylprolinol

Comprehensive Guide to (R)-Di-2-Naphthylprolinol (CAS No. 130798-48-0): Properties, Applications, and Market Insights

(R)-Di-2-Naphthylprolinol (CAS No. 130798-48-0) is a highly specialized chiral compound widely recognized for its role in asymmetric synthesis and catalysis. This organocatalyst is particularly valued in pharmaceutical research and fine chemical production due to its ability to induce enantioselective reactions. With the growing demand for chiral auxiliaries and asymmetric catalysts, this compound has garnered significant attention in both academic and industrial settings.

The molecular structure of (R)-Di-2-Naphthylprolinol features a prolinol backbone substituted with two naphthyl groups, which enhances its steric and electronic properties. This configuration makes it an excellent candidate for enantioselective transformations, such as aldol reactions, Michael additions, and Mannich reactions. Researchers frequently search for "best chiral catalysts for asymmetric synthesis" or "applications of (R)-Di-2-Naphthylprolinol in drug development," highlighting its relevance in modern chemistry.

One of the key advantages of (R)-Di-2-Naphthylprolinol is its compatibility with a wide range of substrates, making it a versatile tool in synthetic chemistry. Recent studies have explored its use in the synthesis of biologically active molecules, including APIs (Active Pharmaceutical Ingredients) and natural product analogs. The compound's ability to achieve high enantiomeric excess (ee) has made it a favorite among chemists working on stereoselective synthesis.

In the pharmaceutical industry, (R)-Di-2-Naphthylprolinol is often employed in the development of chiral drugs, where enantiopurity is critical for efficacy and safety. Searches like "how to improve enantioselectivity in organic synthesis" or "role of prolinol derivatives in catalysis" reflect the compound's importance in addressing these challenges. Its utility extends to agrochemicals and materials science, where chiral induction plays a pivotal role.

The market for (R)-Di-2-Naphthylprolinol is expanding, driven by the increasing demand for enantiomerically pure compounds. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of research laboratories and industrial-scale production. Trends such as "green chemistry in asymmetric catalysis" and "sustainable organocatalysts" further underscore the compound's alignment with contemporary scientific priorities.

Handling and storage of (R)-Di-2-Naphthylprolinol require standard laboratory precautions to maintain its stability and purity. It is typically stored under inert conditions to prevent degradation. Researchers often inquire about "storage conditions for chiral catalysts" or "handling air-sensitive organocatalysts," emphasizing the need for proper protocols.

In summary, (R)-Di-2-Naphthylprolinol (CAS No. 130798-48-0) stands out as a powerful tool in asymmetric synthesis, with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and catalytic efficiency make it indispensable for achieving high enantioselectivity. As the demand for chiral building blocks and sustainable catalysts grows, this compound is poised to remain at the forefront of chemical innovation.